Cas no 1339703-80-8 (2-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid)

• Product Name: 2-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid
• CAS No: 1339703-80-8
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD19670695
• CID: 5149358
• PubChem ID: 64174598
• Update Time: 2025-10-18

2-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
• 2-[4-(trifluoromethyl)pyrazol-1-yl]butanoic acid
• STL584968
• 2-[4-(trifluoromethyl)-1H-pyrazol-1-yl]butanoicacid
• 2-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid

• MDL： MFCD19670695
• Inchi： 1S/C8H9F3N2O2/c1-2-6(7(14)15)13-4-5(3-12-13)8(9,10)11/h3-4,6H,2H2,1H3,(H,14,15)
• InChI Key： HBFRAOLJOWBGMC-UHFFFAOYSA-N
• SMILES： FC(C1C=NN(C=1)C(C(=O)O)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1

Additional information on 2-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid

Comprehensive Overview of 2-4-(Trifluoromethyl)-1H-pyrazol-1-ylbutanoic Acid (CAS No. 1339703-80-8)

2-4-(Trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid (CAS No. 1339703-80-8) is a specialized organic compound gaining significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor interactions. The compound's carboxylic acid moiety further enhances its reactivity, enabling facile derivatization for tailored applications.

In recent years, the demand for fluorinated compounds like 2-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in developing next-generation therapeutics, especially for targets such as kinases and GPCRs. A 2023 study highlighted its role in optimizing lead compounds for inflammatory diseases, aligning with the growing focus on precision medicine. Additionally, its agrochemical potential is being explored for designing novel pesticides with improved environmental profiles.

The synthesis of CAS No. 1339703-80-8 typically involves multi-step organic reactions, including N-alkylation of pyrazole derivatives and subsequent carboxylation. Advanced analytical techniques like NMR and LC-MS are employed to ensure purity, a key concern for industries adhering to Good Manufacturing Practices (GMP). Users frequently search for "synthetic routes for trifluoromethyl pyrazole derivatives" or "applications of fluorinated carboxylic acids," reflecting the compound's interdisciplinary relevance.

From an SEO perspective, integrating keywords such as "trifluoromethyl pyrazole synthesis" or "bioactive heterocyclic compounds" can enhance visibility. The compound's alignment with trends like green chemistry—where reduced halogen waste is prioritized—also resonates with environmentally conscious researchers. As the pharmaceutical industry shifts toward fragment-based drug design, 2-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid is poised to play a pivotal role in fragment libraries due to its balanced polarity and molecular weight.

In conclusion, CAS No. 1339703-80-8 exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability across therapeutic and agricultural domains, coupled with stringent quality benchmarks, positions it as a valuable asset for R&D pipelines. Future studies may explore its structure-activity relationships (SAR) to unlock further applications, solidifying its status as a cornerstone in fluorinated heterocycle research.